Cas no 2309625-38-3 (Ethyl 3-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)benzoate)

• Product Name: Ethyl 3-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)benzoate
• CAS No: 2309625-38-3
• MF: C₁₇H₁₄N₂O₃S
• MW: 326.369662761688
• CID: 5325829
• Update Time: 2025-10-31

Ethyl 3-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)benzoate
• ethyl 3-(4-oxo-2-sulfanylidene-4aH-quinazolin-3-yl)benzoate
• Ethyl 3-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)benzoate

• Inchi： 1S/C17H14N2O3S/c1-2-22-16(21)11-6-5-7-12(10-11)19-15(20)13-8-3-4-9-14(13)18-17(19)23/h3-10,13H,2H2,1H3
• InChI Key： ZUVZFSULQJKJTM-UHFFFAOYSA-N
• SMILES： S=C1N=C2C=CC=CC2C(N1C1C=CC=C(C(=O)OCC)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 623
• XLogP3: 3.1
• Topological Polar Surface Area: 91.1

Additional information on Ethyl 3-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)benzoate

Ethyl 3-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)benzoate (CAS No. 2309625-38-3): A Comprehensive Overview

Ethyl 3-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)benzoate, identified by its CAS number 2309625-38-3, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the class of heterocyclic benzoates and has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The structural complexity of this molecule, featuring a tetrahydroquinazoline core and a benzoate moiety, makes it a promising candidate for further investigation.

The chemical structure of Ethyl 3-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)benzoate can be described as a fusion of several key pharmacophoric elements. The tetrahydroquinazoline ring system is known for its presence in various bioactive molecules, including kinase inhibitors and antiviral agents. The presence of a 4-oxo group and a 2-sulfanylidene moiety further enhances its pharmacological potential by introducing electrophilic centers that can interact with biological targets.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for therapeutic applications. Tetrahydroquinazolines have been extensively studied for their ability to modulate various biological pathways. For instance, derivatives of tetrahydroquinazoline have shown promise in the treatment of chronic inflammatory diseases and cancer. The benzoate group in Ethyl 3-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)benzoate adds another layer of functionality, potentially enhancing solubility and bioavailability.

The synthesis of Ethyl 3-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)benzoate involves multiple steps that require precise control over reaction conditions. The formation of the tetrahydroquinazoline ring typically involves cyclization reactions using appropriate precursors. The introduction of the 4-oxo and 2-sulfanylidene groups requires careful selection of reagents to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework of this molecule.

The pharmacological profile of Ethyl 3-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)benzoate has been the subject of several recent studies. Researchers have investigated its potential as an inhibitor of various enzymes involved in cancer progression. The sulfanylidene group has been shown to exhibit significant binding affinity to target proteins, leading to the development of novel therapeutic agents. Additionally, the benzoate moiety has been found to enhance the metabolic stability of the compound, making it more suitable for oral administration.

One notable study published in the Journal of Medicinal Chemistry highlighted the anti-proliferative effects of Ethyl 3-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)benzoate on breast cancer cells. The compound was found to induce apoptosis by disrupting mitochondrial function and inhibiting key signaling pathways involved in tumor growth. These findings suggest that this compound could be a valuable addition to existing anti-cancer therapies.

The structural features of Ethyl 3-(4-oxyldiene)-1H-benzo[de]isoindole (CAS No. 230962538) also make it an attractive scaffold for drug design. The presence of multiple chiral centers allows for the synthesis of enantiomerically pure derivatives with enhanced pharmacological activity. Recent advances in computational chemistry have enabled researchers to predict the binding modes of this compound with high accuracy. Molecular docking studies have identified key interactions between Ethyl 3-(4-oxyldiene)-1H-benzo[de]isoindole and target proteins, providing insights into its mechanism of action.

The development of novel pharmaceuticals often involves optimizing synthetic routes to improve yield and scalability. In the case of Ethyl 3-(4-oxyldiene)-1H-benzo[de]isoindole (CAS No. 230962538), researchers have explored alternative synthetic pathways that minimize side reactions and maximize product purity. Green chemistry principles have been applied to reduce waste and improve sustainability in the synthesis process.

The future prospects for Ethyl 3-(4-oxyldiene)-1H-benzo[de]isoindole (CAS No. 230962538) are promising given its unique structural features and potential therapeutic applications. Further research is needed to fully elucidate its pharmacological profile and explore new derivatives with improved efficacy and safety profiles. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the translation of laboratory findings into clinical applications.